Cas no 1564638-18-1 (3,4-Dibromo-5-methylbenzoic acid)

• Product Name: 3,4-Dibromo-5-methylbenzoic acid
• CAS No: 1564638-18-1
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• CID: 5075130
• Update Time: 2025-10-30

3,4-Dibromo-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dibromo-5-methylbenzoic acid
• 3,4-Dibromo-5-methylbenzoic acid

• Inchi： 1S/C8H6Br2O2/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： XYRJUIVLTQLJAW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C=C1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-Dibromo-5-methylbenzoic acid

3,4-Dibromo-5-Methylbenzoic Acid: A Comprehensive Overview

3,4-Dibromo-5-methylbenzoic acid, also known by its CAS number 1564638-18-1, is a significant organic compound with a diverse range of applications in various fields. This compound belongs to the family of benzoic acids, which are widely studied due to their versatile chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of 3,4-dibromo-5-methylbenzoic acid consists of a benzene ring substituted with two bromine atoms at positions 3 and 4, a methyl group at position 5, and a carboxylic acid group at position 2. This unique substitution pattern imparts distinct chemical and physical properties to the compound.

The synthesis of 3,4-dibromo-5-methylbenzoic acid typically involves multi-step organic reactions. One common approach is the bromination of methylbenzoic acid derivatives followed by further functionalization to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing the environmental footprint and cost associated with its production. These improvements have made 3,4-dibromo-5-methylbenzoic acid more accessible for research and industrial applications.

In terms of chemical properties, 3,4-dibromo-5-methylbenzoic acid exhibits moderate solubility in polar solvents due to the presence of the carboxylic acid group. The bromine atoms at positions 3 and 4 contribute to its stability under certain reaction conditions while also making it susceptible to nucleophilic aromatic substitution reactions. This makes it a valuable precursor for the synthesis of more complex molecules in drug discovery and material development.

The application of 3,4-dibromo-5-methylbenzoic acid in pharmaceuticals has been a focal point of recent research. Studies have shown that this compound or its derivatives may possess anti-inflammatory or anti-cancer properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for developing novel anti-inflammatory agents due to its ability to inhibit specific enzymes involved in inflammatory pathways.

Beyond pharmaceuticals, 3,4-dibromo-5-methylbenzoic acid has found applications in agrochemicals as well. Its ability to act as an intermediate in the synthesis of herbicides or fungicides has been explored by several agricultural research institutions. Recent breakthroughs in green chemistry have also led to the development of more sustainable methods for incorporating this compound into eco-friendly agrochemical formulations.

In materials science, the unique electronic properties of 3,4-dibromo-5-methylbenzoic acid make it a promising candidate for use in organic electronics. Researchers have investigated its potential as an electron-deficient building block in π-conjugated systems for applications such as organic photovoltaics and light-emitting diodes (OLEDs). A 2023 study published in Advanced Materials demonstrated that derivatives of this compound could enhance the efficiency of OLED devices by improving charge transport properties.

The environmental impact and safety profile of 3,4-dibromo-5-methylbenzoic acid are critical considerations for its widespread use. While it is not classified as a hazardous substance under most regulatory frameworks, proper handling procedures should be followed to minimize exposure risks. Ongoing research is focused on understanding its biodegradation pathways and ecological effects to ensure sustainable use across various industries.

In conclusion, 3,4-dibromo-5-methylbenzoic acid, with its CAS number 1564638-18-1, stands out as a versatile compound with significant potential across multiple domains. From drug discovery to materials science and agrochemical development, this compound continues to be a subject of intense research interest. As advancements in synthetic methods and application studies progress, we can expect even greater contributions from this compound to various scientific fields.